5-imino-6-{4-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-3-phenyl-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one

• IUPAC Name: (6Z)-5-imino-6-[[4-[2-(2-methoxyphenoxy)ethoxy]phenyl]methylidene]-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C28H23N3O4S/c1-33-24-9-5-6-10-25(24)35-16-15-34-21-13-11-19(12-14-21)17-22-26(29)31-23(20-7-3-2-4-8-20)18-36-28(31)30-27(22)32/h2-14,17-18,29H,15-16H2,1H3/b22-17-,29-26?
• InChI Key: FEDMOHMUKCJHJK-XEQYNKKRSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCOC2=CC=C(C=C2)C=C3C(=N)N4C(=CSC4=NC3=O)C5=CC=CC=C5
• Isomeric SMILES: COC1=CC=CC=C1OCCOC2=CC=C(C=C2)/C=C\3/C(=N)N4C(=CSC4=NC3=O)C5=CC=CC=C5
• Molecular Formula: C28H23N3O4S
• Molecular Weight: 497.6 g/mol

Description

Thiazolo[3,2-a]pyrimidines are a class of heterocyclic compounds that have drawn attention due to their diverse biological activities. The synthesis of these compounds typically involves multistep reactions, starting from simple precursors to achieve the complex fused ring structures characteristic of this family.

Synthesis Analysis

The synthesis process often begins with the preparation of key intermediates such as thioureas, which are then cyclized with chloroacetic acid and sodium acetate to form thiazolidinones. These intermediates can undergo Claisen condensation with various aromatic aldehydes to yield the desired thiazolo[3,2-a]pyrimidine derivatives. For example, Pemawat, Dangi, and Talesara (2010) described the synthesis of related compounds through a sequence of reactions starting from N,N'-diphenylthiourea (Pemawat, Dangi, & Talesara, 2010).

Scientific Research Applications

Synthesis and Chemical Structure Characterization

The synthesis of related thiazolopyrimidines involves various chemical reactions that yield compounds with potential medicinal properties. One approach includes the reaction of visnagenone–ethylacetate or khellinone–ethylacetate with 6-aminothiouracil, leading to the synthesis of novel benzodifuranyl derivatives, thiazolopyrimidines, and other heterocyclic compounds. These synthesis pathways are significant for developing compounds with improved pharmacological profiles (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities

Anti-inflammatory and Analgesic Activities

Thiazolopyrimidines exhibit notable anti-inflammatory and analgesic properties. The synthesis of 2-benzylidene-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine derivatives has shown that these compounds can serve as effective COX-1/COX-2 inhibitors, providing a basis for their anti-inflammatory and analgesic activities (Tozkoparan, Ertan, Krebs, Läge, Kelicen, & Demirdamar, 1998).

Antibacterial Activities

Some thiazolopyrimidines have been evaluated for their antibacterial activities, offering insights into their potential as antimicrobial agents. The synthesis of specific derivatives has led to compounds that show moderate to weak antibacterial activity, highlighting their relevance in developing new antimicrobial therapies (Pemawat, Dangi, & Talesara, 2010).

Antifungal Activities

Research into the antifungal effects of derivatives containing heterocyclic compounds has demonstrated their potential against various types of fungi. These findings support the development of new antifungal agents, contributing to the broader application of thiazolopyrimidines in medicinal chemistry (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).